Cas no 13573-18-7 (Sodium Tripolyphosphate)

• Product Name: Sodium Tripolyphosphate
• CAS No: 13573-18-7
• MF: Na₅O₁₀P₃
• MW: 367.864137649536
• CID: 49346
• Update Time: 2024-01-24

Sodium Tripolyphosphate Chemical and Physical Properties

Names and Identifiers

• Sodium Tripolyphosphate
• STPP
• QDT
• pentasodium triphosphate
• Pentasodium Tripolyphosphate
• Sodium Phosphate Tripoly
• Sodium triphosphate
• Triphosphoric acid, pentasodium salt
• triphosphoric acid, sodium salt
• disodium,[hydroxy-[hydroxy(oxido)phosphoryl]oxyphosphoryl] hydrogen phosphate
• EINECS 237-004-9
• Disodium trihydrogen triphosphate
• SoTripolyphosphate
• TIANFU-CHEM - Sodium tripolyphosphate
• Triphosphoric acid, sodium salt (1:)

• Inchi： 1S/5Na.H5O10P3/c;;;;;1-11(2,3)9-13(7,8)10-12(4,5)6/h;;;;;(H,7,8)(H2,1,2,3)(H2,4,5,6)/q5*+1;/p-5
• InChI Key： HWGNBUXHKFFFIH-UHFFFAOYSA-I
• SMILES： O(P([O-])([O-])=O)P([O-])(=O)OP([O-])([O-])=O.[Na+].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 367.82000
• Monoisotopic Mass: 257.909556
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 171

Experimental Properties

• Color/Form: White powder
• PSA: 205.91000
• LogP: 0.18180